Cas no 1806866-87-4 (4-Chloro-5-cyano-2-(difluoromethyl)-3-methylpyridine)

• Product Name: 4-Chloro-5-cyano-2-(difluoromethyl)-3-methylpyridine
• CAS No: 1806866-87-4
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4868691
• Update Time: 2025-05-24

4-Chloro-5-cyano-2-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-cyano-2-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H5ClF2N2/c1-4-6(9)5(2-12)3-13-7(4)8(10)11/h3,8H,1H3
• InChI Key： OFTNJPQMQVWHNG-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-5-cyano-2-(difluoromethyl)-3-methylpyridine

Comprehensive Overview of 4-Chloro-5-cyano-2-(difluoromethyl)-3-methylpyridine (CAS No. 1806866-87-4)

4-Chloro-5-cyano-2-(difluoromethyl)-3-methylpyridine (CAS No. 1806866-87-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and cyano functional groups, offers a versatile scaffold for synthesizing novel molecules with potential applications in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent at the 4-position and a methyl group at the 3-position, contributes to its distinct reactivity and stability, making it a valuable intermediate in organic synthesis.

In recent years, the demand for fluorinated pyridines like 4-Chloro-5-cyano-2-(difluoromethyl)-3-methylpyridine has surged due to their enhanced bioavailability and metabolic stability, which are critical in designing next-generation pharmaceuticals. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease control. Additionally, its cyano group enables further functionalization, opening doors to innovative applications in catalysis and material engineering.

The synthesis of 4-Chloro-5-cyano-2-(difluoromethyl)-3-methylpyridine typically involves multi-step reactions, including halogenation, cyanation, and fluoromethylation, with careful optimization to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to validate its structural integrity. This compound's stability under various conditions makes it suitable for scalable production, addressing the growing need for high-performance intermediates in industrial and academic settings.

From an environmental perspective, the development of sustainable synthetic routes for 4-Chloro-5-cyano-2-(difluoromethyl)-3-methylpyridine has become a hot topic, driven by regulatory pressures and the industry's shift toward greener chemistry. Innovations like catalytic fluorination and solvent-free reactions are being explored to minimize waste and energy consumption. These advancements resonate with the broader push for eco-friendly manufacturing, a key concern for stakeholders across the chemical sector.

In agrochemical applications, 4-Chloro-5-cyano-2-(difluoromethyl)-3-methylpyridine serves as a precursor for herbicides and pesticides, leveraging its ability to modulate biological activity. Its difluoromethyl moiety is known to enhance lipophilicity, improving membrane permeability and target engagement. This property is particularly valuable in addressing resistance issues in crop protection, a pressing challenge in modern agriculture.

Looking ahead, the versatility of 4-Chloro-5-cyano-2-(difluoromethyl)-3-methylpyridine positions it as a key player in interdisciplinary research. Whether in medicinal chemistry, agrochemical innovation, or advanced materials, this compound exemplifies the convergence of molecular design and practical utility. As scientific inquiries into its properties deepen, its role in shaping future technologies is poised to expand, reflecting the dynamic interplay between chemistry and societal needs.